199864-87-4

4-(4-Fluoronaphthalen-1-yl)-6-isopropylpyrimidin-2-amine

In Stock

• CAS RN:
• 199864-87-4

• Formula:
• C17H16FN3

• InChI:
• InChI=1S/C17H16FN3/c1-10(2)15-9-16(21-17(19)20-15)13-7-8-14(18)12-6-4-3-5-11(12)13/h3-10H,1-2H3,(H2,19,20,21)

• InChIKey:
• ZZZQXCUPAJFVBN-UHFFFAOYSA-N

• RS 127445 is an orally bioavailable and potent antagonist of the serotonin (5-HT) receptor subtype 5-HT2B (Ki = 0.32 nM). It is selective for 5-HT2B over other 5-HT receptor subtypes (Ki = >3 μM for 5-HT1A, 5-HT1B, 5-HT2A, 5-HT2C, 5-HT3, 5-HT5, and 5-HT6). RS 127445 reduces contraction of rat isolated stomach fundus (pA2 = 9.5) and lowers intracellular increases in calcium (IC50 = 0.04 nM) induced by 5-HT. It also blocks (±)-α-methyl-5-HT-induced relaxation of isolated rat jugular veins (pA2 = 9.95). RS 127445 (1-30 mg/kg) reduces peristaltic frequency and fecal output in mice in a dose-dependent manner. Systemic administration of RS 127445 (0.16 mg/kg) reduces basal, but not cocaine-induced, dopamine outflow in the nucleus accumbens of rats and decreases hyperlocomotion induced by cocaine or quinpirole.
  RS-127445 is a selective;  high affinity;  orally bioava...

4-(4-Fluoronaphthalen-1-yl)-6-isopropylpyrimidin-2-amine hydrochloride

• CAS RN:
• 199864-86-3; 199864-87-4

• Formula:
• C17H17ClFN3

• InChI:
• InChI=1S/C17H16FN3.ClH/c1-10(2)15-9-16(21-17(19)20-15)13-7-8-14(18)12-6-4-3-5-11(12)13;/h3-10H,1-2H3,(H2,19,20,21);1H

• InChIKey:
• MKJPYBJBPRFMHL-UHFFFAOYSA-N

• 4-(4-Fluoronaphthalen-1-yl)-6-isopropylpyrimidin-2-amine hydrochloride is a useful research compound. Its molecular formula is C17H17ClFN3 and its molecular weight is 317.79. The purity is usually 95%.